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Compound of Interest

Compound Name:
2-butylbenzofuran-5-amine

Hydrochloride

Cat. No.: B141133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper handling and storage of 2-
butylbenzofuran-5-amine hydrochloride powder (CAS No: 526196-90-7). Adherence to

these guidelines is crucial for ensuring the integrity of the compound and the safety of

laboratory personnel.

Chemical and Physical Properties
2-Butylbenzofuran-5-amine hydrochloride is an organic compound with the chemical

formula C12H17NO · HCl.[1] It is commonly used as an intermediate in the synthesis of

pharmaceuticals, such as antidepressants and neuroprotective agents.[1] It is also identified as

an intermediate for Dronedarone.
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Property Value Reference

Molecular Formula C12H16ClNO [1]

Molecular Weight 225.71 g/mol [2]

Appearance
White or almost white

crystalline powder
[1]

Melting Point 183-187°C [1]

Solubility
Soluble in water, alcohol, and

ether
[1]

Boiling Point 317.1°C at 760 mmHg [2]

Flash Point 145.6°C [2]

Health and Safety Information
2-Butylbenzofuran-5-amine hydrochloride is a chemical that requires careful handling to

avoid potential health hazards. The substance is a hydrochloride salt and is sensitive to

oxidizing substances.[1]

Hazard Identification:

Avoid inhalation of dust.

Avoid contact with skin and eyes.[1]

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]
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Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water and consult a physician.

Personal Protective Equipment (PPE)
When handling 2-butylbenzofuran-5-amine hydrochloride powder, it is mandatory to use the

following personal protective equipment:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat or other protective clothing to prevent skin exposure.[1]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

with a particulate filter is recommended.

Experimental Protocols
Protocol 1: Receiving and Storage of 2-Butylbenzofuran-
5-amine Hydrochloride
This protocol outlines the steps to be taken upon receiving the compound to ensure its proper

storage and maintain its stability.
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Receiving Protocol

Storage Protocol

Receive Shipment

Inspect Container Integrity

Verify Compound Identity and Purity

Log into Inventory System

Store in a Tightly Sealed Container

Proceed to Storage

Place in a Cool, Dry, and Dark Location

Maintain Temperature between 2-8°C

Store Away from Oxidizing Agents

Click to download full resolution via product page

Caption: Workflow for receiving and storing the compound.
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Methodology:

Inspection: Upon receipt, visually inspect the shipping container for any signs of damage or

leakage.

Verification: Confirm that the compound name, CAS number, and lot number on the

container match the ordering information and certificate of analysis.

Inventory: Record the date of receipt, lot number, and initial quantity in the laboratory

inventory management system.

Storage Container: Ensure the compound is stored in its original, tightly sealed container to

prevent moisture absorption and contamination.

Storage Conditions: Place the container in a designated storage area that is cool, dry, and

protected from light. A recommended storage temperature is between 2-8°C.

Incompatibility: Store the compound away from strong oxidizing agents.[1]

Protocol 2: Handling and Weighing of 2-
Butylbenzofuran-5-amine Hydrochloride Powder
This protocol describes the safe handling and accurate weighing of the powder for

experimental use.
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Preparation

Handling and Weighing

Post-Handling

Don Appropriate PPE

Prepare a Clean and Dry Weighing Area

Use a Calibrated Analytical Balance

Work in a Ventilated Enclosure

Carefully Transfer Powder to Weighing Vessel

Record the Exact Weight

Tightly Reseal the Main Container

Clean Weighing Area and Utensils

Dispose of Waste According to Regulations

Remove and Dispose of PPE Properly
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Caption: Workflow for safe handling and weighing of the powder.
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Methodology:

Work Area Preparation: Conduct all handling and weighing operations within a chemical

fume hood or other ventilated enclosure to minimize inhalation exposure.

Personal Protective Equipment: Wear all required PPE as outlined in Section 3.

Weighing:

Use a clean, dry, and appropriately sized weighing vessel (e.g., weigh boat or glass vial).

Tare the balance with the weighing vessel.

Carefully transfer the desired amount of powder to the vessel, avoiding the creation of

dust.

Record the precise weight of the compound.

Post-Weighing:

Immediately and tightly reseal the main container of 2-butylbenzofuran-5-amine
hydrochloride.

Return the main container to its designated storage location.

Clean the balance and surrounding work area of any residual powder.

Dispose of any contaminated materials (e.g., weigh boats, gloves) in accordance with

institutional and local regulations.[1]

Protocol 3: Preparation of Stock Solutions
This protocol provides a general method for preparing stock solutions of 2-butylbenzofuran-5-
amine hydrochloride.

Methodology:

Solvent Selection: Based on its solubility profile, select an appropriate solvent such as water,

ethanol, or ether.[1] The choice of solvent will depend on the specific experimental
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requirements.

Calculation: Calculate the mass of 2-butylbenzofuran-5-amine hydrochloride required to

achieve the desired stock solution concentration.

Dissolution:

Weigh the required amount of powder following Protocol 2.

Transfer the powder to a volumetric flask of the appropriate size.

Add a portion of the chosen solvent to the flask and gently swirl or sonicate to dissolve the

powder completely.

Once dissolved, add the solvent to the calibration mark on the flask.

Cap the flask and invert several times to ensure a homogenous solution.

Storage of Stock Solution: Store the stock solution in a tightly sealed, clearly labeled

container. For short-term storage, refrigeration (2-8°C) is recommended. For long-term

storage, consider aliquoting and freezing at -20°C or -80°C, depending on the solvent and

stability in the frozen state. Protect the solution from light.

Signaling Pathway Considerations
As an intermediate for neuroprotective agents and antidepressants, 2-butylbenzofuran-5-
amine hydrochloride is a precursor to compounds that may interact with various neurological

signaling pathways. The final active pharmaceutical ingredient derived from this intermediate

could potentially modulate pathways involving neurotransmitter reuptake, receptor binding

(e.g., serotonin, dopamine), or other neuronal signaling cascades.

2-Butylbenzofuran-
5-amine Hydrochloride Chemical Synthesis Active Pharmaceutical

Ingredient (API)
Modulation of Neurological

Signaling Pathways Therapeutic Effect

Click to download full resolution via product page

Caption: Logical relationship from intermediate to therapeutic effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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